Cas no 1541436-03-6 (N3-Benzyl-N3-methylpyridazine-3,6-diamine)
N3-Benzyl-N3-methylpyridazine-3,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- N3-benzyl-N3-methylpyridazine-3,6-diamine
- 3-N-benzyl-3-N-methylpyridazine-3,6-diamine
- N3-Benzyl-N3-methylpyridazine-3,6-diamine
-
- Inchi: 1S/C12H14N4/c1-16(9-10-5-3-2-4-6-10)12-8-7-11(13)14-15-12/h2-8H,9H2,1H3,(H2,13,14)
- InChI Key: BOTRSFPNEWZIGE-UHFFFAOYSA-N
- SMILES: N(C)(C1=CC=C(N)N=N1)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 203
- XLogP3: 1.4
- Topological Polar Surface Area: 55
N3-Benzyl-N3-methylpyridazine-3,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N306306-100mg |
n3-benzyl-n3-methylpyridazine-3,6-diamine |
1541436-03-6 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N306306-500mg |
n3-benzyl-n3-methylpyridazine-3,6-diamine |
1541436-03-6 | 500mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N306306-1g |
n3-benzyl-n3-methylpyridazine-3,6-diamine |
1541436-03-6 | 1g |
$ 295.00 | 2022-06-03 | ||
| Life Chemicals | F1967-6766-0.25g |
N3-benzyl-N3-methylpyridazine-3,6-diamine |
1541436-03-6 | 95%+ | 0.25g |
$183.0 | 2023-09-06 | |
| Life Chemicals | F1967-6766-0.5g |
N3-benzyl-N3-methylpyridazine-3,6-diamine |
1541436-03-6 | 95%+ | 0.5g |
$193.0 | 2023-09-06 | |
| Life Chemicals | F1967-6766-1g |
N3-benzyl-N3-methylpyridazine-3,6-diamine |
1541436-03-6 | 95%+ | 1g |
$204.0 | 2023-09-06 | |
| Life Chemicals | F1967-6766-2.5g |
N3-benzyl-N3-methylpyridazine-3,6-diamine |
1541436-03-6 | 95%+ | 2.5g |
$408.0 | 2023-09-06 | |
| Life Chemicals | F1967-6766-5g |
N3-benzyl-N3-methylpyridazine-3,6-diamine |
1541436-03-6 | 95%+ | 5g |
$612.0 | 2023-09-06 | |
| Life Chemicals | F1967-6766-10g |
N3-benzyl-N3-methylpyridazine-3,6-diamine |
1541436-03-6 | 95%+ | 10g |
$857.0 | 2023-09-06 |
N3-Benzyl-N3-methylpyridazine-3,6-diamine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on N3-Benzyl-N3-methylpyridazine-3,6-diamine
Introduction to N3-Benzyl-N3-methylpyridazine-3,6-diamine (CAS No: 1541436-03-6)
N3-Benzyl-N3-methylpyridazine-3,6-diamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1541436-03-6, has garnered attention due to its role in the development of novel therapeutic agents. The molecular framework of this substance includes a pyridazine core, which is a heterocyclic aromatic ring system, further functionalized with benzyl and methyl substituents at the 3-position and 3,6-diamine groups, respectively. Such structural features make it a promising candidate for various pharmacological applications.
The pyridazine moiety is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules. The presence of both benzyl and methyl groups enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Additionally, the diamine functionality introduces multiple sites for chemical modification, allowing for the synthesis of derivatives with tailored properties. These characteristics make N3-Benzyl-N3-methylpyridazine-3,6-diamine a valuable building block in the synthesis of more complex pharmacophores.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that N3-Benzyl-N3-methylpyridazine-3,6-diamine may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions could potentially lead to therapeutic effects in conditions such as inflammation, cancer, and neurological disorders. The compound's ability to modulate these pathways makes it an attractive subject for further investigation.
In vitro studies have begun to elucidate the pharmacological profile of N3-Benzyl-N3-methylpyridazine-3,6-diamine. Initial experiments have demonstrated its potential as an inhibitor of certain enzymes implicated in disease progression. For instance, preliminary data indicate that this compound may inhibit xanthine oxidase, an enzyme involved in the production of uric acid and associated with gout and kidney stones. Furthermore, its interaction with other enzymes such as cytochrome P450 isoforms suggests potential applications in drug metabolism research.
The synthesis of N3-Benzyl-N3-methylpyridazine-3,6-diamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridazine core and introducing the desired substituents. These synthetic strategies not only enhance efficiency but also minimize byproduct formation, ensuring a higher quality final product.
The chemical stability of N3-Benzyl-N3-methylpyridazine-3,6-diamine is another critical aspect that has been thoroughly investigated. Studies have shown that under appropriate storage conditions, the compound exhibits excellent stability over time. This stability is essential for both laboratory research and potential industrial applications. Factors such as temperature control and inert atmosphere storage have been identified as key parameters in maintaining the integrity of the compound.
As interest in targeted therapies grows, N3-Benzyl-N3-methylpyridazine-3,6-diamine has been explored for its potential use in personalized medicine. Its structural flexibility allows for modifications that can be tailored to specific patient needs or disease characteristics. By incorporating patient-specific genetic or proteomic data into drug design processes, researchers can develop derivatives of this compound that are more effective against individual cases of disease.
The role of N3-Benzyl-N3-methylpyridazine-3,6-diamine in drug discovery extends beyond its direct therapeutic applications. It serves as a valuable tool for understanding fundamental biochemical processes and developing new analytical methods for drug screening. High-throughput screening (HTS) techniques have been adapted to incorporate this compound as a reference standard or probe molecule to identify new leads with similar biological activity.
The regulatory landscape for compounds like N3-Benzyl-N3-methylpyridazine-3,6-diamine is continually evolving to accommodate new scientific discoveries and pharmaceutical needs. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for researchers aiming to bring new drugs to market. This includes rigorous testing for safety and efficacy before clinical trials can begin.
In conclusion, N3-Benzyl-N3-methylpyridazine-3,6-diamine (CAS No: 1541436-03-6) represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential biological activities. Its role in drug discovery continues to expand as researchers uncover new ways to leverage its properties for therapeutic benefit. With ongoing research and development efforts focused on this compound, it is poised to play a crucial role in addressing some of today's most challenging medical conditions.
1541436-03-6 (N3-Benzyl-N3-methylpyridazine-3,6-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)